Cas no 109682-72-6 (1H-Cyclopenta[b]quinoxaline,2,3-dihydro-2-methyl-)

• Product Name: 1H-Cyclopenta[b]quinoxaline,2,3-dihydro-2-methyl-
• CAS No: 109682-72-6
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• CID: 128525
• PubChem ID: 339940
• Update Time: 2025-04-18

1H-Cyclopenta[b]quinoxaline,2,3-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Cyclopenta[b]quinoxaline,2,3-dihydro-2-methyl-
• 2-METHYL-2,3-DIHYDRO-1H-CYCLOPENTA[B]QUINOXALINE
• 1H-Cyclopenta[b]quinoxaline,2,3-dihydro-2-methyl-(9CI)
• NSC368647
• 2-Methyl-2,3-dihydro-1H-cyclopenta[b]quinoxaline #
• NSC-368647
• DTXSID00321045
• 2,3-Dihydro-1H-2-methylcyclopenta[b]quinoxaline
• 109682-72-6
• PWSDEQWIYBRPCU-UHFFFAOYSA-N
• 2,3-Dihydro-(1H)2-methylcyclopenta[b]quinoxaline

• Inchi： 1S/C12H12N2/c1-8-6-11-12(7-8)14-10-5-3-2-4-9(10)13-11/h2-5,8H,6-7H2,1H3
• InChI Key： PWSDEQWIYBRPCU-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C2C=1CC(C)C2

Computed Properties

• Exact Mass: 184.10016
• Monoisotopic Mass: 184.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78
• LogP: 2.36450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines